Cas no 10315-07-8 (1-Benzylpiperidine-4-carboxylic acid)

• Product Name: 1-Benzylpiperidine-4-carboxylic acid
• CAS No: 10315-07-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD03371463
• CID: 138984
• PubChem ID: 4714983
• Update Time: 2025-07-24

1-Benzylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpiperidine-4-carboxylic acid
• 1-Benzyl-4-piperidinecarboxylic acid
• 1-BENZYL-ISONIPECOTIC ACID
• 1-Benzyl-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylicacid, 1-(phenylmethyl)-
• N-Benzyl-isonipecotic Acid
• N-Benzylpiperidine-4-carboxylic acid
• AB14004
• AC-7138
• FT-0685220
• SY004193
• DTXSID30405802
• N-Benzyl 4-piperidinecarboxylic acid
• B5826
• 1-Benzylisonipecotic acid
• BZL-ISONIPECOTIC ACID
• 4-PIPERIDINECARBOXYLIC ACID, 1-(PHENYLMETHYL)-
• SCHEMBL1519223
• BL000316
• 4-Piperidinecarboxylicacid,1-(phenylmethyl)-
• 1-benzylpiperidine-4-carboxylic acid, AldrichCPR
• 1-benzyl-4-piperidine carboxylic acid
• 1-Benzylpiperidine-4-CarboxylicAcid
• W-200686
• A1850
• PS-5473
• BB 0220118
• EN300-49940
• benzyl-piperidine-4-carboxylic acid
• MFCD03371463
• N-benzylisonipecotic acid
• CS-W001281
• 10315-07-8
• ZMVSVQMWFTZSJQ-UHFFFAOYSA-N
• AKOS000125168
• AMY20056
• ALBB-029640
• STK354950
• DB-012737

• MDL： MFCD03371463
• Inchi： 1S/C13H17NO2/c15-13(16)12-6-8-14(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)
• InChI Key： ZMVSVQMWFTZSJQ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.165
• Boiling Point: 358.6℃ at 760 mmHg
• Flash Point: 170.7℃
• Refractive Index: 1.572
• PSA: 40.54000
• LogP: 1.92110

1-Benzylpiperidine-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzylpiperidine-4-carboxylic acid

Professional Introduction to 1-Benzylpiperidine-4-carboxylic acid (CAS No. 10315-07-8)

1-Benzylpiperidine-4-carboxylic acid, with the chemical formula C14H14NO2 and CAS number 10315-07-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a benzyl group at the 1-position and a carboxylic acid moiety at the 4-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 1-Benzylpiperidine-4-carboxylic acid contribute to its versatility in drug design. The piperidine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The benzyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the carboxylic acid group provides a site for further functionalization, allowing for the development of derivatives with tailored pharmacokinetic profiles.

In recent years, 1-Benzylpiperidine-4-carboxylic acid has garnered attention in the development of novel therapeutic agents. One of the most promising areas of research involves its application in central nervous system (CNS) drug discovery. Piperidine derivatives have been extensively studied for their potential as antipsychotic, antidepressant, and anxiolytic agents. The structural motif of 1-Benzylpiperidine-4-carboxylic acid aligns well with known pharmacophores in these classes of drugs, suggesting its utility in designing next-generation therapeutics.

Recent studies have highlighted the compound's role in the synthesis of small-molecule inhibitors targeting neurological disorders. For instance, researchers have explored its derivatives as potential modulators of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like schizophrenia and depression. The carboxylic acid functionality allows for facile coupling with other pharmacophores via amide bond formation, enabling the creation of complex molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has also leveraged 1-Benzylpiperidine-4-carboxylic acid in the development of treatments for pain management. Piperidine-based compounds are known to interact with opioid receptors, making them candidates for analgesic applications. By incorporating this scaffold into novel drug candidates, scientists aim to achieve analgesic effects with improved side-effect profiles compared to traditional opioids. The benzyl group's steric hindrance can modulate receptor binding interactions, potentially reducing adverse effects such as respiratory depression.

Moreover, 1-Benzylpiperidine-4-carboxylic acid has found applications in anticancer research. The piperidine core is present in several FDA-approved oncology drugs, highlighting its importance as a structural component. Researchers are investigating its derivatives as kinase inhibitors or as modulators of other critical cellular pathways involved in cancer progression. The ability to functionalize both the benzyl and carboxylic acid positions provides a scaffold for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues.

Advances in synthetic chemistry have enabled more efficient access to 1-Benzylpiperidine-4-carboxylic acid derivatives, facilitating their incorporation into drug discovery programs. Modern techniques such as flow chemistry and biocatalysis have streamlined the synthesis process, allowing for rapid production of libraries of compounds for high-throughput screening. This accessibility has accelerated the exploration of its pharmacological potential across multiple therapeutic areas.

The safety and efficacy profile of compounds derived from 1-Benzylpiperidine-4-carboxylic acid continue to be evaluated through preclinical studies. These investigations focus on understanding their metabolic stability, distribution kinetics, and potential interactions with other drugs. The growing body of evidence supporting its utility suggests that this compound will remain a cornerstone in medicinal chemistry research for years to come.

In conclusion,1-Benzylpiperidine-4-carboxylic acid (CAS No. 10315-07-8) is a versatile intermediate with significant implications for pharmaceutical innovation. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting neurological disorders, pain management, and cancer. As research progresses, further applications are likely to emerge, solidifying its role as a key building block in modern drug discovery.